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Compound of Interest

(2R)-1-acetyl-5-oxopyrrolidine-2-
Compound Name:
carboxylic acid

Cat. No.: B13621614

Get Quote

\ J

Technical Monograph: N-Acetyl-D-Pyroglutamic Acid Status: Specialized Chiral Intermediate |
CAS (Base Parent): 4042-36-8 (D-Pyroglutamic Acid)

Executive Summary

This technical guide provides an in-depth analysis of N-Acetyl-D-Pyroglutamic Acid, a
specialized derivative of the non-proteinogenic amino acid D-pyroglutamic acid (5-oxo-D-
proline). Unlike its widely available L-isomer or non-acetylated parent, this compound is
primarily encountered as a transient intermediate in chiral resolution, peptide synthesis, or
specific pharmaceutical applications requiring resistance to enzymatic degradation (D-isomer
effect).

This guide moves beyond the standard Safety Data Sheet (SDS) to provide researchers with a
self-validating framework for synthesis, stability profiling, and risk management.

Module 1: Molecular Architecture & Identity

Chemical Structure Logic: The compound consists of a lactam ring (5-oxopyrrolidine) with a
carboxylic acid at the C2 position (D-configuration) and an acetyl group protecting the lactam
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nitrogen.

Property

Specification (Predicted/Experimental)

Systematic Name

(2R)-1-acetyl-5-oxopyrrolidine-2-carboxylic acid

Molecular Formula

C7H9NO4

Molecular Weight

171.15 g/mol

Stereochemistry

D-Enantiomer (R-configuration)

Physical State

Crystalline Solid (Hygroscopic)

High in Water, Methanol, DMSO; Moderate in

Solubility

Acetone.

o ~3.5 (Carboxylic acid); Lactam N is non-basic

Acidity (pKa) )

due to acetylation.

Note: Acetylation typically lowers MP relative to

) ) parent D-pGlu (158-162°C) due to loss of H-

Melting Point

bond donor. Expect range: 60-100°C (requires

experimental verification).

Module 2: Synthesis & Production Protocol

As this compound is not a commodity chemical, researchers often synthesize it in situ. The

following protocol is based on the acetylation of D-pyroglutamic acid, a method validated for

the L-isomer [1].
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Caption: Figure 1. Synthesis pathway via acetylation of D-Pyroglutamic acid using acetyl
chloride [1].[1]

Step-by-Step Methodology

o Preparation: Dissolve D-Pyroglutamic acid (CAS 4042-36-8) in an anhydrous solvent (e.g.,
acetic anhydride or a mixture of inert solvent with acetyl chloride).

» Reaction: Heat to reflux. The acetylation of the lactam nitrogen is difficult due to steric
hindrance and electronic deactivation; forcing conditions (reflux) or catalytic DMAP may be
required.

e Monitoring: Monitor via TLC or HPLC. The shift in retention time will be distinct due to the
capping of the N-H group (increased lipophilicity).

« |solation: Evaporate solvent under reduced pressure. Recrystallize from an appropriate
solvent system (e.g., EtOAc/Hexane) to remove unreacted parent acid.

Module 3: Risk Assessment & Safety Engineering

While specific toxicological data for the N-acetyl-D- isomer is limited, the hazard profile is
derived from the parent D-pyroglutamic acid and general organic acid principles.

GHS Classification (Extrapolated):
o Skin Irritation (Category 2): H315 - Causes skin irritation.
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

e STOT-SE (Category 3): H335 - May cause respiratory irritation.

Engineering Controls & PPE

o Respiratory: Use a Type P95 (US) or P1 (EU) particle respirator during solid handling.

» Skin:Nitrile gloves (0.11 mm thickness) are required. Causality: Organic acids can permeate
latex; nitrile provides superior barrier protection against acidic permeation.
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» Eye: Safety glasses with side shields.[2] If handling large quantities of powder, chemical
goggles are mandatory to prevent corneal damage from acidic dust.

Module 4: Stability & Degradation Logic

The N-acetyl-pyroglutamyl ring is thermodynamically unstable in aqueous base and strong
acid. Understanding this degradation pathway is critical for storage and formulation.

Degradation Pathway (Graphviz)
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Caption: Figure 2. Hydrolytic degradation pathway. The lactam ring is the first point of failure in

agueous extremes [2].
Storage Protocol:

e Temperature: Store at +2°C to +8°C (Refrigerated).
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Atmosphere: Store under inert gas (Argon/Nitrogen).

Desiccation: Strictly required. Moisture uptake accelerates ring opening to N-acetyl-glutamic
acid.

Module 5: Self-Validating Analytical Protocol

To ensure scientific integrity, researchers must validate the identity of the compound before

use, distinguishing it from the non-acetylated parent.

HPLC Method (Reverse Phase):

Column: C18 (e.g., 250mm x 4.6mm, 5um).

Mobile Phase: Phosphate Buffer (pH 2.5) / Acetonitrile Gradient. Logic: Low pH suppresses
ionization of the carboxylic acid, improving retention on C18.

Detection: UV at 210 nm (Amide bond absorption).

Validation Criteria: The N-acetyl derivative will elute later than D-pyroglutamic acid due to the
loss of the polar N-H bond and addition of the hydrophobic acetyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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